Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H15NO B8619380 n,n-Dimethyl-p-phenetidine CAS No. 1864-93-3

n,n-Dimethyl-p-phenetidine

Cat. No. B8619380
CAS RN: 1864-93-3
M. Wt: 165.23 g/mol
InChI Key: NOTZHLDTUSLGBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Procedure details

Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step One
Name
substrate
Quantity
1.867 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
PCy3
Quantity
0.3734 mmol
Type
reagent
Reaction Step Three
Name
CN(C)c2ccc(c1ccccc1)cc2
Yield
77

Identifiers

NAME
1364

Inputs

Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
Br[Mg]c1ccccc1
Step Two
Name
substrate
Quantity
1.867 mmol
Type
reactant
Smiles
CCOc1ccc(N(C)C)cc1
Step Three
[Compound]
Name
PCy3
Quantity
0.3734 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other

Outcomes

Product
Details
Reaction Time
 15 h
Name
CN(C)c2ccc(c1ccccc1)cc2
Type
product
Smiles
CN(C)c2ccc(c1ccccc1)cc2
Measurements
Type Value Analysis
YIELD 77
Analyses
CUSTOM
Type
CUSTOM
Details
isolated analytical_yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.